3-[(2,2,4,4-Tetramethylpentan-3-yl)sulfanyl]propanal

• CAS No.: 64785-76-8
• Molecular Formula: C12H24OS
• Molecular Weight: 216.39 g/mol
• IUPAC Name: 3-(2,2,4,4-tetramethylpentan-3-ylsulfanyl)propanal
• InChI: InChI=1S/C12H24OS/c1-11(2,3)10(12(4,5)6)14-9-7-8-13/h8,10H,7,9H2,1-6H3
• InChI Key: OBDMQYWOJZFQJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(C)(C)C)SCCC=O

Description

3-[(2,2,4,4-Tetramethylpentan-3-yl)sulfanyl]propanal is an organic compound characterized by its unique structure, which includes a sulfanyl group attached to a propanal backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2,2,4,4-Tetramethylpentan-3-yl)sulfanyl]propanal typically involves the reaction of 2,2,4,4-tetramethylpentan-3-yl sulfide with propanal under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and solvent, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. This method allows for better control over reaction parameters and scalability. The use of automated systems ensures consistent quality and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

3-[(2,2,4,4-Tetramethylpentan-3-yl)sulfanyl]propanal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The sulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be employed for substitution reactions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted derivatives, depending on the reaction conditions and reagents used.

Scientific Research Applications

3-[(2,2,4,4-Tetramethylpentan-3-yl)sulfanyl]propanal has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2,2,4,4-Tetramethylpentan-3-yl)sulfanyl]propanal involves its interaction with specific molecular targets. The sulfanyl group can form bonds with various biomolecules, influencing their function and activity. The aldehyde group can also participate in reactions with nucleophiles, leading to the formation of new compounds with potential biological activity.

Comparison with Similar Compounds

Similar Compounds

2,2,4,4-Tetramethyl-3-pentanone: Known for its use as a solvent and intermediate in organic synthesis.

Hexamethylacetone: Another compound with similar structural features, used in various chemical reactions.

Di-tert-butyl ketone: Used in organic synthesis and as a reagent in chemical reactions.

Uniqueness

This compound’s versatility and potential make it a valuable subject of study in various scientific disciplines.